Cas no 1038235-71-0 ((3-fluorophenyl)methyl(3-methoxypropyl)amine)

• Product Name: (3-fluorophenyl)methyl(3-methoxypropyl)amine
• CAS No: 1038235-71-0
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• MDL: MFCD11161439
• CID: 5156588
• PubChem ID: 28673181
• Update Time: 2026-03-04

(3-fluorophenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-fluoro-N-(3-methoxypropyl)-
• (3-fluorophenyl)methyl(3-methoxypropyl)amine

• MDL： MFCD11161439
• Inchi： 1S/C11H16FNO/c1-14-7-3-6-13-9-10-4-2-5-11(12)8-10/h2,4-5,8,13H,3,6-7,9H2,1H3
• InChI Key： GLKOQDXHFNJQHI-UHFFFAOYSA-N
• SMILES： C1(CNCCCOC)=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-fluorophenyl)methyl(3-methoxypropyl)amine

Introduction to (3-Fluorophenyl)methyl(3-Methoxypropyl)Amine (CAS No. 1038235-71-0)

The compound (3-fluorophenyl)methyl(3-methoxypropyl)amine, identified by the CAS registry number 1038235-71-0, is a structurally complex organic amine that has garnered attention in various fields of chemical research and application. This compound is characterized by its unique combination of functional groups, including a fluorophenyl moiety, a methoxypropyl chain, and an amine group. Its structure not only imparts versatile chemical reactivity but also positions it as a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled the precise control of molecular architectures, allowing researchers to explore the potential of (3-fluorophenyl)methyl(3-methoxypropyl)amine in diverse contexts. For instance, its ability to act as a chelating agent has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs), which are critical for gas storage and catalytic applications. Additionally, its role as a precursor in drug design has been highlighted in studies targeting specific biological pathways, such as kinase inhibitors and receptor modulators.

The synthesis of (3-fluorophenyl)methyl(3-methoxypropyl)amine typically involves multi-step processes that require meticulous optimization to ensure high yields and purity. Researchers have employed methodologies such as nucleophilic substitution, coupling reactions, and catalytic hydrogenation to construct this compound. The integration of green chemistry principles has further enhanced the sustainability of these synthetic routes, aligning with global efforts to minimize environmental impact.

In terms of pharmacological applications, (3-fluorophenyl)methyl(3-methoxypropyl)amine has shown promise as a lead compound in the development of bioactive molecules. Its ability to modulate enzyme activity and interact with cellular receptors makes it a valuable tool in drug discovery pipelines. Recent studies have demonstrated its potential in treating neurodegenerative diseases by targeting specific protein kinases involved in disease progression.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its role as a building block for advanced polymers and surfactants has been explored, with researchers investigating its impact on material properties such as thermal stability, mechanical strength, and surface activity. These findings underscore its versatility across multiple disciplines.

From an analytical standpoint, the characterization of (3-fluorophenyl)methyl(3-methoxypropyl)amine has benefited from cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided unprecedented insights into its molecular structure and conformational dynamics, facilitating further research into its properties and applications.

In conclusion, (3-fluorophenyl)methyl(3-methoxypropyl)amine stands out as a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, combined with advancements in synthetic and analytical methodologies, continue to drive innovation and expand its scope of application. As research progresses, this compound is poised to play an increasingly important role in both academic and industrial settings.